Cas no 2172528-95-7 (2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid
• CAS No: 2172528-95-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5831779
• PubChem ID: 165502860
• Update Time: 2025-06-09

2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid
• EN300-1490464
• 2-[1-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}methyl)cyclobutyl]acetic acid
• 2172528-95-7

• Inchi： 1S/C26H28N2O5/c29-22(30)14-25(10-5-11-25)16-27-23(31)26(12-13-26)28-24(32)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21H,5,10-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DERTYAHCTNWYKT-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid

Introduction to 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic Acid (CAS No. 2172528-95-7)

2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid, identified by its CAS number 2172528-95-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring, a cyclobutyl moiety, and an amino acid derivative linked through a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The molecular structure of 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid is a testament to the ingenuity of modern synthetic chemistry. The fluorenylmethoxycarbonyl group, commonly used as an amino acid protecting group in peptide synthesis, ensures stability during synthetic procedures while allowing for selective deprotection at a later stage. This feature makes the compound particularly valuable in the context of peptide mimetics and peptidomimetic drug design, where precise control over reactivity and selectivity is paramount.

The cyclopropyl ring, a three-membered carbon heterocycle, introduces rigidity into the molecular structure, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the cyclobutyl moiety contributes to the overall steric bulk of the molecule, potentially influencing its interaction with biological targets. These structural features are often exploited in the design of bioactive molecules to enhance their pharmacokinetic properties and reduce off-target effects.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic profiles and resistance to enzymatic degradation. 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid represents a promising candidate in this area. Its unique structural motif suggests potential applications in targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to mimic peptide sequences while avoiding their limitations makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple functional groups, such as the amide bond, carboxylic acid group, and Fmoc protecting group, provides numerous opportunities for chemical modification. This flexibility allows researchers to tailor the properties of the molecule precisely to meet specific biological requirements. For instance, modifications at the cyclopropyl or cyclobutyl positions could be used to fine-tune binding interactions with target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of compounds like 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid. These tools enable researchers to predict how different structural modifications will affect biological activity with high accuracy. By leveraging these technologies, scientists can accelerate the drug discovery process and identify lead compounds more efficiently. This approach has already been instrumental in several high-profile drug development programs.

The synthesis of 2-1-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclobutylacetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, successful synthesis would open up avenues for exploring its biological activity through both in vitro and in vivo studies. The compound's potential as a precursor for more complex molecules also underscores its importance in medicinal chemistry research.

In conclusion,2-1-( { 1 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o p r o p y l f o r m a m i d o } m e t h y l ) c y c l o b u t y l a c e t i c a c i d ( C A S N O . 2 1 7 2 5 2 8 - 9 5 - 7 ) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique features make it an excellent candidate for further exploration as a scaffold for peptidomimetics and other bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.